Cas no 1909309-48-3 ({1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride)

• Product Name: {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride
• CAS No: 1909309-48-3
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD29907400
• CID: 4628613
• PubChem ID: 122163862
• Update Time: 2025-11-07

{1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-oxaspiro[4.4]nonan-2-yl}methanamine hydrochloride
• 1-oxaspiro[4.4]nonan-2-ylmethanamine;hydrochloride
• {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride

• MDL： MFCD29907400
• Inchi： 1S/C9H17NO.ClH/c10-7-8-3-6-9(11-8)4-1-2-5-9;/h8H,1-7,10H2;1H
• InChI Key： SULQDUCPCKZLNP-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)CCC21CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 35.2

Additional information on {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride

Professional Introduction to {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride (CAS No. 1909309-48-3)

{1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride} is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1909309-48-3, represents a fascinating example of spirocyclic amine derivatives, which are increasingly recognized for their diverse pharmacological properties and potential therapeutic applications.

The molecular structure of {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride incorporates a spirocyclic framework, which is a key feature contributing to its distinctive chemical behavior and biological activity. The spirocyclic core, consisting of a oxygen atom linked to a nonane ring system, provides a rigid yet flexible scaffold that can interact with biological targets in novel ways. This structural motif has been the subject of extensive research due to its ability to modulate enzyme activity and receptor binding, making it a promising candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the design of novel therapeutic agents. The {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride derivative has been investigated for its potential role in inhibiting various enzymatic pathways, particularly those involved in inflammation and pain management. Studies have demonstrated that this compound can selectively interact with specific protein targets, leading to reduced side effects and improved efficacy compared to traditional pharmacological interventions.

The hydrochloride salt form of {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations. This improved solubility is crucial for drug delivery systems, as it allows for more efficient absorption and distribution within the body. Furthermore, the hydrochloride salt form stabilizes the compound against degradation, ensuring consistent performance in clinical settings.

Current research in the field of spirocyclic amine derivatives has expanded into exploring their potential applications in treating neurological disorders. The unique structural properties of {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride have been leveraged to develop novel compounds that target neurotransmitter receptors and modulate neural activity. Preliminary studies suggest that this class of compounds may offer significant benefits in managing conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes.

The synthesis of {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride involves complex organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in constructing the spirocyclic core while maintaining functional group integrity.

In conclusion, {1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride (CAS No. 1909309-48-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable compound for further research and development. As our understanding of spirocyclic amine derivatives continues to grow, so too will the potential applications of this remarkable compound in addressing various medical challenges.